Cas no 2229445-11-6 (4-1-(aminooxy)propan-2-yl-2,6-dimethoxyphenol)

• Product Name: 4-1-(aminooxy)propan-2-yl-2,6-dimethoxyphenol
• CAS No: 2229445-11-6
• MF: C₁₁H₁₇NO₄
• MW: 227.2569835186
• CID: 5853393
• PubChem ID: 165783219
• Update Time: 2025-07-21

4-1-(aminooxy)propan-2-yl-2,6-dimethoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-1-(aminooxy)propan-2-yl-2,6-dimethoxyphenol
• 2229445-11-6
• EN300-1806004
• 4-[1-(aminooxy)propan-2-yl]-2,6-dimethoxyphenol

• Inchi： 1S/C11H17NO4/c1-7(6-16-12)8-4-9(14-2)11(13)10(5-8)15-3/h4-5,7,13H,6,12H2,1-3H3
• InChI Key： ZRVRNGFQIXHBPP-UHFFFAOYSA-N
• SMILES： O(CC(C)C1C=C(C(=C(C=1)OC)O)OC)N

Computed Properties

• Exact Mass: 227.11575802g/mol
• Monoisotopic Mass: 227.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 73.9Ų

Additional information on 4-1-(aminooxy)propan-2-yl-2,6-dimethoxyphenol

Chemical Profile of 4-1-(aminooxy)propan-2-yl-2,6-dimethoxyphenol (CAS No. 2229445-11-6)

4-1-(aminooxy)propan-2-yl-2,6-dimethoxyphenol, identified by the CAS number 2229445-11-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by the presence of both aminooxy and dimethoxyphenol functional groups, which endow it with unique chemical reactivity and potential biological activity. The structural motif of this molecule incorporates a propyl chain linked to a phenolic ring system, which is further modified by methoxy substituents at the 2- and 6-positions. Such structural features are commonly explored in medicinal chemistry for their ability to modulate interactions with biological targets, making this compound a subject of considerable interest for drug discovery initiatives.

The aminooxy group, formally known as an N-oxyalkylamine, is a versatile functional moiety that participates in various chemical transformations, including oxidation-reduction reactions and condensation processes. In pharmaceutical contexts, such groups are often employed to facilitate the synthesis of more complex molecules or to introduce specific pharmacophoric elements that enhance binding affinity to biological receptors. The presence of this group in 4-1-(aminooxy)propan-2-6-dimethoxyphenol suggests potential utility in the development of prodrugs or intermediates for the synthesis of therapeutic agents targeting neurological or inflammatory pathways.

Concomitant with the dimethoxyphenol moiety, which is a derivative of resorcinol, contributes additional layers of chemical functionality and biological relevance. The methoxy groups at the 2- and 6-positions introduce lipophilicity and electronic effects that can influence the compound’s solubility, metabolic stability, and interaction with biological macromolecules. Resorcinol derivatives are well-documented for their role in various pharmacological applications, including antioxidant, anti-inflammatory, and antimicrobial properties. The specific arrangement of these substituents in 4-(1-(aminooxy)propan-2-yl)-2,6-dimethoxyphenol may confer novel bioactivities or enhance selectivity compared to its parent compounds.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with biological targets with unprecedented accuracy. Studies employing virtual screening techniques have identified 4-(1-(aminooxy)propan-2-yl)-2,6-dimethoxyphenol as a promising candidate for further investigation due to its predicted binding affinity for enzymes involved in metabolic pathways relevant to cancer and neurodegenerative diseases. The combination of computational insights with experimental validation has become a cornerstone of modern drug discovery pipelines.

In vitro investigations have begun to elucidate the mechanistic aspects of 4-(1-(aminooxy)propan-2-yl)-2,6-dimethoxyphenol, revealing potential interactions with kinases and transcription factors that regulate cell proliferation and differentiation. Preliminary data suggest that this compound may exhibit inhibitory effects on specific signaling cascades implicated in disease pathogenesis. These findings align with emerging research trends that emphasize the importance of polypharmacicity—where a single molecule targets multiple disease-relevant pathways simultaneously—in achieving therapeutic efficacy.

The synthetic methodologies employed in the preparation of 4-(1-(aminooxy)propan)-2,6-dimethoxyphenol highlight its synthetic versatility. The construction of the core phenolic scaffold can be achieved through classical organic reactions such as formylation followed by reduction or direct functionalization strategies involving metal-catalyzed cross-coupling reactions. The introduction of the propyl chain bearing an aminooxy group typically involves nucleophilic substitution or condensation reactions under controlled conditions to ensure regioselectivity and high yield.

The significance of this compound extends beyond its immediate pharmacological applications; it also serves as a valuable scaffold for derivative design. By modifying substituents or introducing additional functional groups, chemists can generate libraries of analogs with tailored properties for optimizing potency, selectivity, and pharmacokinetic profiles. Such explorations are facilitated by high-throughput synthesis techniques coupled with rapid analytical methodologies like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

As research progresses, the integration of interdisciplinary approaches—combining expertise from organic chemistry, medicinal chemistry, biochemistry, and computational biology—will be essential for fully realizing the therapeutic potential of compounds like 4-(1-(aminooxy)propan)-2-methylphenoxyphenol (CAS No. 222944511). Collaborative efforts between academic institutions and pharmaceutical companies will further accelerate the translation of laboratory discoveries into clinical candidates.

The safety profile and formulation considerations for this compound are also critical aspects that warrant attention during its development. While not classified as hazardous under standard regulatory definitions, thorough characterization under various conditions ensures compliance with good manufacturing practices (GMP). Stability studies under different storage conditions provide insights into shelf life predictions and packaging requirements to maintain product integrity.

In conclusion,4-(1-(aminooxy)propan)-26-dimethoxyphenol represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups positions it as a versatile tool for medicinal chemists exploring new frontiers in drug discovery. With ongoing research efforts aimed at elucidating its full potential,this compound is poised to contribute significantly to advancements in therapeutic intervention across multiple disease domains.